Lithium carbonate

Specification

• Description: Lithium carbonate appears as a white powder. Strong irritant when dissolved in water.; Lithium carbonate is a lithium salt and a carbonate salt. It has a role as an antimanic drug.; Lithium has been used to treat manic episodes since the 19th century. Though it is widely used, its mechanism of action is still unknown. Lithium carbonate has a narrow therapeutic range and so careful monitoring is required to avoid adverse effects.; Lithium Carbonate is the carbonate salt of lithium, a soft alkali metal, with antimanic and hematopoietic activities. Lithium interferes with transmembrane sodium exchange in nerve cells by affecting sodium, potassium-stimulated adenosine triphosphatase (Na+, K+-ATPase); alters the release of neurotransmitters; affects cyclic adenosine monophosphate (cAMP) concentrations; and blocks inositol metabolism resulting in depletion of cellular inositol and inhibition of phospholipase C-mediated signal transduction. The exact mechanism through which lithium exerts its mood-stabilizing effect has not been established. In addition, lithium stimulates granulocytopoiesis and appears to increase the level of pluripotent hematopoietic stem cells by stimulating the release of hematopoietic cytokines and/or directly acting on hematopoietic stem cells.; Lithium Carbonate can cause developmental toxicity according to state or federal government labeling requirements.; A lithium salt, classified as a mood-stabilizing agent. Lithium ion alters the metabolism of BIOGENIC MONOAMINES in the CENTRAL NERVOUS SYSTEM, and affects multiple neurotransmission systems.; See also: Lithium Cation (has active moiety); Gold; lithium carbonate; serotonin hydrochloride (component of); Lithium carbonate; toxicodendron pubescens leaf (component of) ... View More ...
• CAS No.: 554-13-2
• Molecular Formula: CLi2O3; Li2CO3
• Molecular Weight: 73.9 g/mol
• IUPAC Name: dilithium;carbonate
• Standard InChI: InChI=1S/CH2O3.2Li/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• Standard InChI Key: XGZVUEUWXADBQD-UHFFFAOYSA-L
• SMILES: [Li+].[Li+].C(=O)([O-])[O-]
• Canonical SMILES: [Li+].[Li+].C(=O)([O-])[O-]
• Boiling Point: Decomposes at 1300 °C
• Colorform: White, light, alkaline powder; White monoclinic crystals
• Melting Point: 723 °C